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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Propylcyclohexanol is a tertiary alcohol with a propyl group and a hydroxyl group attached
to the same carbon atom of a cyclohexane ring. A thorough understanding of its fundamental
physicochemical properties, such as its molecular weight, is crucial for its application in various
research and development contexts, including its potential use as a synthetic intermediate or a
building block in medicinal chemistry. This document provides a detailed overview of the
molecular weight of 1-Propylcyclohexanol, supported by relevant data and a generalized
experimental protocol for its determination.

Molecular Composition and Weight

The molecular weight of a compound is a critical parameter, influencing its physical and
pharmacological properties. It is determined by the sum of the atomic weights of its constituent
atoms.

Chemical Formula

The chemical formula for 1-Propylcyclohexanol is CoH1s0.[1][2][3][4] This indicates that each
molecule of 1-Propylcyclohexanol contains nine carbon atoms, eighteen hydrogen atoms,
and one oxygen atom.
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Quantitative Data for Molecular Weight Calculation

The molecular weight is calculated using the standard atomic weights of carbon, hydrogen, and
oxygen. The table below summarizes the necessary quantitative data.

Atomic Weight Total Weight

Element Symbol Quantity
(amu) (amu)

Carbon C 9 12.011[5][6][7] 108.099
1.008[8][9][10]

Hydrogen H 18 18.144
[11]
15.999[12][13]

Oxygen O 1 15.999
[14]

Total 142.242

The calculated molecular weight of 1-Propylcyclohexanol is 142.242 g/mol .[2][3][4]

Logical Relationship for Molecular Weight
Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight of 1-
Propylcyclohexanol from its chemical formula and the atomic weights of its constituent
elements.
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Calculation Steps

Input Data Hydrogen Mass

(18 * 1.008)

Atomic Weights
(C,H, O)

Carbon Mass
(9*12.011)

Chemical Formula
(CoH180)

Oxygen Mass
(1 * 15.999)

hation

1

Result

Molecular Weight

(142.242 g/mol)

Click to download full resolution via product page

Calculation workflow for the molecular weight of 1-Propylcyclohexanol.

Experimental Protocol for Molecular Weight

Determination

The molecular weight of 1-Propylcyclohexanol can be experimentally verified using several

analytical techniques. Mass spectrometry is a highly accurate method for this purpose.

Objective

To determine the molecular weight of a pure sample of 1-Propylcyclohexanol using Gas

Chromatography-Mass Spectrometry (GC-MS).

Materials and Instrumentation

* 1-Propylcyclohexanol sample (=98% purity)

« High-purity solvent (e.g., dichloromethane or methanol) for sample dilution

¢ Gas chromatograph coupled to a mass spectrometer with an electron ionization (EIl) source
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e Appropriate GC column (e.g., a non-polar capillary column)

» Microsyringe for sample injection

Experimental Workflow

The following diagram outlines the general workflow for the experimental determination of the
molecular weight of 1-Propylcyclohexanol using GC-MS.
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Sample Preparation

(Dilute 1-Propylcyclohexanol in solvent)

GC Injection
(Inject sample into the GC)

GC Separation
(Separation based on boiling point and polarity)

Elution to MS

lonization (EI)
(Molecule fragmentation and ionization)

Mass Analysis
(Separation of ions by m/z ratio)

Detection
(lon detection and signal generation)

Data Analysis
(Identify molecular ion peak)

Click to download full resolution via product page

General workflow for GC-MS analysis of 1-Propylcyclohexanol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1594168?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure

o Sample Preparation: Prepare a dilute solution of 1-Propylcyclohexanol (e.g., 1 mg/mL) in a
suitable volatile solvent.

o GC-MS Setup: Set the GC oven temperature program to ensure good separation of the
analyte from any impurities. Set the mass spectrometer to scan a relevant mass range (e.g.,
m/z 40-200).

« Injection: Inject a small volume (e.g., 1 pyL) of the prepared sample into the GC inlet.

o Data Acquisition: The sample is vaporized and carried by an inert gas through the GC
column, where it is separated from other components. The separated 1-
Propylcyclohexanol then enters the mass spectrometer.

 lonization and Fragmentation: In the ion source, molecules are bombarded with electrons,
leading to the formation of a molecular ion (M*) and various fragment ions.

o Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio
(m/z).

o Data Interpretation: The resulting mass spectrum is analyzed. The peak with the highest m/z
value that corresponds to the intact molecule is the molecular ion peak. For 1-
Propylcyclohexanol, this would be expected at approximately m/z 142.

Conclusion

The molecular weight of 1-Propylcyclohexanol has been calculated to be 142.242 g/mol
based on its chemical formula and the standard atomic weights of its constituent elements. This
value can be experimentally confirmed with high accuracy using technigues such as mass
spectrometry. A precise understanding of the molecular weight is fundamental for any further
research or development involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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